Cas no 896678-24-3 (1-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)propan-2-one)
1-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)propan-2-one
- 1-({3-[(4-methylphenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)propan-2-one
- F0682-0224
- 1-((3-(4-methylbenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)propan-2-one
- AKOS024596208
- 1-[3-[(4-methylphenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylpropan-2-one
- SR-01000008515
- SR-01000008515-1
- 896678-24-3
-
- Inchi: 1S/C15H15N5OS/c1-10-3-5-12(6-4-10)7-20-14-13(18-19-20)15(17-9-16-14)22-8-11(2)21/h3-6,9H,7-8H2,1-2H3
- InChI Key: CCRVYBHYNFDNBC-UHFFFAOYSA-N
- SMILES: S(CC(C)=O)C1=C2C(=NC=N1)N(CC1C=CC(C)=CC=1)N=N2
Computed Properties
- Exact Mass: 313.09973129g/mol
- Monoisotopic Mass: 313.09973129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 98.9Ų
1-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0682-0224-2μmol |
1-({3-[(4-methylphenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)propan-2-one |
896678-24-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0682-0224-5μmol |
1-({3-[(4-methylphenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)propan-2-one |
896678-24-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0682-0224-10μmol |
1-({3-[(4-methylphenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)propan-2-one |
896678-24-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0682-0224-20μmol |
1-({3-[(4-methylphenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)propan-2-one |
896678-24-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0682-0224-1mg |
1-({3-[(4-methylphenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)propan-2-one |
896678-24-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0682-0224-2mg |
1-({3-[(4-methylphenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)propan-2-one |
896678-24-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0682-0224-3mg |
1-({3-[(4-methylphenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)propan-2-one |
896678-24-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0682-0224-4mg |
1-({3-[(4-methylphenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)propan-2-one |
896678-24-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0682-0224-5mg |
1-({3-[(4-methylphenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)propan-2-one |
896678-24-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0682-0224-10mg |
1-({3-[(4-methylphenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)propan-2-one |
896678-24-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)propan-2-one Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 1-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)propan-2-one
Recent Advances in the Study of 1-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)propan-2-one (CAS: 896678-24-3)
The compound 1-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)propan-2-one (CAS: 896678-24-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activities.
Recent studies have focused on the synthesis and optimization of 1-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)propan-2-one, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has provided insights into its molecular interactions and stability.
In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. Researchers have also explored its potential as an anticancer agent, with early results indicating selective cytotoxicity against certain cancer cell lines. Further investigations are underway to elucidate its precise mechanism of action and to assess its pharmacokinetic properties.
The therapeutic potential of 1-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)propan-2-one is further supported by its favorable safety profile in initial toxicity studies. However, comprehensive in vivo evaluations are still needed to validate these findings and to determine the compound's efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable drug candidate.
In conclusion, the ongoing research on 1-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)propan-2-one (CAS: 896678-24-3) highlights its potential as a novel therapeutic agent. Future studies should focus on optimizing its pharmacological properties and exploring its applications in various disease models. This compound represents a promising avenue for drug discovery, and its continued investigation could yield significant advancements in the treatment of inflammatory and oncological conditions.
896678-24-3 (1-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)